1-(Pyridine-4-carbonyl)piperidin-4-ol

• CAS No.: 1156972-29-0
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: (4-hydroxypiperidin-1-yl)-pyridin-4-ylmethanone
• InChI: InChI=1S/C11H14N2O2/c14-10-3-7-13(8-4-10)11(15)9-1-5-12-6-2-9/h1-2,5-6,10,14H,3-4,7-8H2
• InChI Key: BBVVHJVHMUGCQA-UHFFFAOYSA-N
• SMILES: C1CN(CCC1O)C(=O)C2=CC=NC=C2

Description

1-(Pyridine-4-carbonyl)piperidin-4-ol is a heterocyclic compound featuring a piperidine ring substituted with a hydroxyl group at the 4-position and a pyridine-4-carbonyl moiety attached to the nitrogen atom. Its pyridine and piperidine components are common in drug discovery, contributing to solubility and bioavailability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Sphingosine Kinase 1 (SK1) Inhibitors

• RB-005 (1-(4-octylphenethyl)piperidin-4-ol) and RB-019 (1-(4-octylphenethyl)piperidin-3-ol):
  • Structural Features : Both compounds have a 4-octylphenethyl group linked to the piperidine nitrogen, with RB-005 bearing a 4-hydroxyl and RB-019 a 3-hydroxyl group.
  • Activity : RB-005 shows 15.0-fold selectivity for SK1 over SK2, while RB-019 has 6.1-fold selectivity. The hydroxyl position significantly impacts selectivity, emphasizing the importance of stereochemistry in target binding .

Compound	Piperidine Substitution	Selectivity (SK1/SK2)	Reference
RB-005	4-hydroxy	15.0-fold
RB-019	3-hydroxy	6.1-fold

CNS-Targeting Agents

• Z3777013540 (1-(5-(6-fluoro-1H-indol-2-yl)pyrimidin-2-yl)piperidin-4-ol):
  • Structural Features : Contains a pyrimidine-indole core linked to piperidin-4-ol.
  • Activity : Compared to CBD-2115, Z3777013540 exhibits improved CNS MPO (Central Nervous System Multiparameter Optimization) and BBB (Blood-Brain Barrier) scores, indicating enhanced brain penetrance .

Compound	Core Structure	CNS MPO Score	BBB Score	Reference
Z3777013540	Pyrimidine-indole	High	High
CBD-2115	Undisclosed	Moderate	Moderate

Antimicrobial Agents

• P4MP4 (1-[(piperidin-4-yl)methyl]piperidin-4-ol): Structural Features: A bis-piperidine derivative with a methylene linker. Activity: Inhibits Neisseria meningitidis adhesion and type IV pilus (T4P) assembly, mimicking phenothiazines’ effects despite structural differences .
• PIPD1 (4-(4-chloro-3-(trifluoromethyl)phenyl)-1-(2-methylbenzyl)piperidin-4-ol):
  • Structural Features : Aryl-substituted piperidin-4-ol with a benzyl group.
  • Activity : Potent against Mycobacterium tuberculosis but with an unresolved mode of action .

Compound	Target Pathogen	Key Structural Features	Reference
P4MP4	Neisseria meningitidis	Bis-piperidine, methylene linker
PIPD1	Mycobacterium tuberculosis	Aryl-benzyl substitution

Therapeutic Derivatives

• Loperamide Analogs (e.g., 4-(4-chlorophenyl)-4-hydroxypiperidine):
  • Structural Features : 4-Phenylpiperidine scaffold with halogen substitution.
  • Activity : Intermediate in synthesizing antidiarrheal (loperamide) and antipsychotic (haloperidol) drugs. The hydroxyl group enhances hydrogen bonding with opioid receptors .

Key Structural and Functional Insights

• Hydroxyl Position : The 4-hydroxyl group in piperidine (as in 1-(Pyridine-4-carbonyl)piperidin-4-ol) often enhances selectivity for enzymes like SK1, whereas 3-hydroxyl derivatives (e.g., RB-019) show reduced activity .
• Substituent Effects : Bulky aromatic groups (e.g., pyridine-4-carbonyl) improve CNS penetration and target affinity, as seen in Z3777013540 .
• Biological Activity : Piperidin-4-ol derivatives exhibit versatility, from antimicrobial (P4MP4, PIPD1) to neuroactive (loperamide analogs) applications, depending on substituents .